Cas no 1923844-48-7 (4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide)

• Product Name: 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide
• CAS No: 1923844-48-7
• MF: C₂₄H₂₄ClFN₂O
• MW: 410.911568641663
• MDL: MFCD34474214
• CID: 5061127
• PubChem ID: 121318866
• Update Time: 2025-06-23

4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide
• BMS-986242
• BDBM50550026
• AKOS040759699
• HY-139204
• CS-0181939
• G18272
• BMS-986242?
• AC-37001
• MS-27094
• 1923844-48-7
• CHEMBL4786690
• 4-chloro-N-((R)-1-((1s,4S)-4-(6-fluoroquinolin-4-yl)cyclohexyl)ethyl)benzamide
• SCHEMBL17730188
• SCHEMBL17730187
• SCHEMBL17742833
• EX-A5233
• 4-chloro-N-[(1R)-1-[(1s,4S)-4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide
• DA-61777

• MDL： MFCD34474214
• Inchi： 1S/C24H24ClFN2O/c1-15(28-24(29)18-6-8-19(25)9-7-18)16-2-4-17(5-3-16)21-12-13-27-23-11-10-20(26)14-22(21)23/h6-17H,2-5H2,1H3,(H,28,29)/t15-,16?,17?/m1/s1
• InChI Key： AOJCHFNHRLPISK-KLAILNCOSA-N
• SMILES： ClC1C=CC(=CC=1)C(N[C@H](C)C1CCC(C2C=CN=C3C=CC(=CC=23)F)CC1)=O

Computed Properties

• Exact Mass: 410.1561192g/mol
• Monoisotopic Mass: 410.1561192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide

4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide (CAS No. 1923844-48-7): An Overview of a Promising Compound in Medicinal Chemistry

4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide (CAS No. 1923844-48-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1923844-48-7, belongs to the class of quinoline derivatives and has been extensively studied for its pharmacological properties.

The molecular structure of 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide is characterized by a quinoline ring system fused with a cyclohexyl moiety, which is further substituted with a chiral ethyl group and a chlorobenzamide moiety. This intricate arrangement confers the compound with specific binding affinities and biological activities, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide effectively inhibits the aggregation of amyloid-beta peptides, which are known to play a crucial role in the pathogenesis of Alzheimer's disease. Additionally, the compound was found to reduce oxidative stress and inflammation in neuronal cells, further supporting its neuroprotective properties.

Beyond its neuroprotective effects, 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl]ethyl]benzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and pro-apoptotic activities against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and the induction of apoptosis through the activation of caspase-dependent pathways.

The pharmacokinetic profile of 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl)ethyl]benzamide has been extensively evaluated to ensure its suitability for clinical development. Studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it amenable to dosing regimens suitable for chronic conditions. Furthermore, preliminary toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In addition to its therapeutic potential, 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl)ethyl]benzamide has also been investigated for its use as a chemical probe in basic research. The compound's ability to selectively modulate specific signaling pathways makes it an invaluable tool for elucidating the molecular mechanisms underlying various diseases. For instance, it has been used to study the role of specific kinases in neurodegeneration and cancer progression.

The synthesis of 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl)ethyl]benzamide involves a multi-step process that combines advanced organic chemistry techniques with modern synthetic methodologies. Key steps include the formation of the quinoline ring system, introduction of the cyclohexyl moiety, and chiral synthesis of the ethyl group. The overall yield and purity of the final product are critical factors that influence its suitability for pharmaceutical applications.

In conclusion, 4-Chloro-N-[(1R)-1-[4-(6-fluoroquinolin-4-yl)cyclohexyl)ethyl]benzamide (CAS No. 1923844-48-7) represents a promising compound with diverse therapeutic applications and research potential. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for novel treatments for neurodegenerative diseases and cancer.